Cas no 160001-95-6 (1-(4-tert-butylphenyl)cyclohexan-1-amine)

• Product Name: 1-(4-tert-butylphenyl)cyclohexan-1-amine
• CAS No: 160001-95-6
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 6011613
• PubChem ID: 23289228
• Update Time: 2025-06-10

1-(4-tert-butylphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)cyclohexan-1-amine
• 160001-95-6
• SCHEMBL8052545
• EN300-1855609
• 1-[4-(1,1-Dimethylethyl)phenyl]cyclohexanamine
• DTXSID201249576

• Inchi： 1S/C16H25N/c1-15(2,3)13-7-9-14(10-8-13)16(17)11-5-4-6-12-16/h7-10H,4-6,11-12,17H2,1-3H3
• InChI Key： HYBLPWOIALCBFK-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC(=CC=2)C(C)(C)C)CCCCC1

Computed Properties

• Exact Mass: 231.198699802g/mol
• Monoisotopic Mass: 231.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-tert-butylphenyl)cyclohexan-1-amine

Recent Advances in the Study of 1-(4-tert-butylphenyl)cyclohexan-1-amine (CAS: 160001-95-6)

1-(4-tert-butylphenyl)cyclohexan-1-amine (CAS: 160001-95-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexylamine structure with a tert-butylphenyl substituent, has been the subject of various studies due to its potential applications in drug development and therapeutic interventions. Recent research has focused on elucidating its pharmacological properties, synthetic pathways, and potential biological targets.

One of the key areas of investigation has been the compound's interaction with central nervous system (CNS) receptors. Preliminary studies suggest that 1-(4-tert-butylphenyl)cyclohexan-1-amine may exhibit affinity for serotonin and dopamine receptors, making it a candidate for further exploration in the treatment of neurological disorders such as depression and Parkinson's disease. However, these findings are still in the early stages, and more rigorous in vitro and in vivo studies are required to validate these hypotheses.

In addition to its potential CNS applications, recent synthetic chemistry efforts have optimized the production of 1-(4-tert-butylphenyl)cyclohexan-1-amine, achieving higher yields and purity levels. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to enhance the stereoselectivity and efficiency of its synthesis. These advancements are critical for scaling up production and ensuring the compound's availability for further pharmacological testing.

Another promising avenue of research involves the compound's potential as a building block for more complex pharmaceutical agents. Its structural versatility allows for modifications that could lead to the development of novel therapeutics with improved efficacy and reduced side effects. For instance, derivatives of 1-(4-tert-butylphenyl)cyclohexan-1-amine are being explored for their anti-inflammatory and analgesic properties, with some showing promising results in preclinical models.

Despite these advancements, challenges remain in fully understanding the pharmacokinetics and safety profile of 1-(4-tert-butylphenyl)cyclohexan-1-amine. Current studies are addressing these gaps by conducting comprehensive toxicological assessments and metabolic stability tests. These efforts are essential to ensure the compound's viability as a therapeutic agent and to mitigate potential risks associated with its use.

In conclusion, 1-(4-tert-butylphenyl)cyclohexan-1-amine (CAS: 160001-95-6) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Ongoing research continues to uncover its potential applications, from CNS disorders to anti-inflammatory therapies, while also addressing the challenges related to its synthesis and safety. As the body of evidence grows, this compound may pave the way for innovative treatments and further advancements in medicinal chemistry.